Cas no 66451-68-1 ((carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide)

(carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide structure
66451-68-1 structure
Product Name:(carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide
CAS No:66451-68-1
MF:C22H45NO4
MW:387.597007513046
CID:964039
PubChem ID:3017675
Update Time:2025-04-19

(carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide Chemical and Physical Properties

Names and Identifiers

    • (carboxymethyl)dimethyl(1-oxooctadecyl)ammonium hydroxide
    • carboxymethyl-dimethyl-octadecanoylazanium,hydroxide
    • N-(carboxymethyl)-N,N-dimethyl-1-oxooctadecan-1-aminium hydroxide
    • 66451-68-1
    • SCHEMBL5454608
    • NS00052573
    • carboxymethyl-dimethyl-octadecanoylazanium;hydroxide
    • EINECS 266-365-5
    • Inchi: 1S/C22H43NO3.H2O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(24)23(2,3)20-22(25)26;/h4-20H2,1-3H3;1H2
    • InChI Key: FLBSTBFNHMWAQO-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCC)[N+](C)(C)CC(=O)O.[OH-]

Computed Properties

  • Exact Mass: 387.33505
  • Monoisotopic Mass: 387.335
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 18
  • Complexity: 366
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 84.37
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